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Compound of Interest

Compound Name: SW116

Cat. No.: B611083 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the paramount concern when handling any biological material is safety. This guide provides

immediate, essential safety and logistical information for the proper handling and disposal of

SW116, a human colorectal adenocarcinoma cell line. Adherence to these procedural steps is

critical for ensuring a safe laboratory environment and maintaining the integrity of your

research.

The SW116 cell line is classified as Biosafety Level 1 (BSL-1), the lowest of the four biosafety

levels. This classification indicates that the cell line is not known to consistently cause disease

in healthy adult humans and presents a minimal potential hazard to laboratory personnel and

the environment. However, this does not eliminate the need for careful handling and

appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Requirements
Proper PPE is the first line of defense against potential exposure to biological agents. For BSL-

1 laboratories working with the SW116 cell line, the following PPE is required:
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PPE Category Specification Purpose

Hand Protection Nitrile or latex gloves

Prevents direct skin contact

with cell culture media and

cells.

Eye Protection
Safety glasses with side

shields or safety goggles.[1][2]

Protects eyes from splashes of

culture media or other

reagents.[1]

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Operational Plan for Handling SW116
Aseptic technique is crucial when working with cell cultures to prevent contamination of the cell

line and to protect the researcher. The following workflow outlines the key steps for safely

handling the SW116 cell line, from initial thawing to routine passaging.
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Caption: Workflow for Safe Handling of SW116 Cell Line.

Experimental Protocols
Thawing of Frozen SW116 Cells:
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Prepare a 37°C water bath.

Remove the cryovial of SW116 cells from liquid nitrogen storage.

Partially submerge the vial in the water bath to thaw the contents rapidly, being careful not to

contaminate the cap and O-ring.

Once thawed, decontaminate the exterior of the vial with 70% ethanol.

Inside a biosafety cabinet, transfer the cell suspension to a sterile centrifuge tube containing

pre-warmed complete growth medium.

Centrifuge the cell suspension at a low speed (e.g., 125 x g for 5-7 minutes) to pellet the

cells.

Aspirate the supernatant containing the cryoprotectant and resuspend the cell pellet in fresh,

pre-warmed complete growth medium.

Transfer the resuspended cells to a new culture flask and incubate at 37°C.

Subculturing (Passaging) of SW116 Cells:

Examine the cell culture under a microscope to ensure it has reached the desired confluency

(typically 80-90%).

Aspirate the old culture medium from the flask.

Wash the cell monolayer with a sterile, calcium- and magnesium-free phosphate-buffered

saline (PBS).

Add a small volume of a dissociation reagent, such as Trypsin-EDTA, to the flask to detach

the cells from the surface.

Incubate the flask at 37°C for a few minutes until the cells have detached.

Neutralize the trypsin by adding complete growth medium.

Gently pipette the cell suspension to break up any clumps.
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Distribute the desired volume of the cell suspension into new culture flasks containing pre-

warmed complete growth medium.

Incubate the new cultures at 37°C.

Disposal Plan
All materials that have come into contact with the SW116 cell line must be decontaminated

before disposal.

Liquids: Aspirated culture media and other liquid waste should be decontaminated with a

suitable disinfectant, such as a 10% bleach solution, for at least 20 minutes before being

discarded down the drain with copious amounts of water.

Solids: Pipette tips, centrifuge tubes, culture flasks, and other contaminated solid waste

should be collected in a biohazard bag. This bag should then be autoclaved to sterilize the

contents before being disposed of as regular laboratory waste.

By adhering to these safety protocols and handling procedures, researchers can minimize risks

and ensure a safe and productive laboratory environment when working with the SW116 cell

line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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